Cas no 919705-58-1 (5-bromo-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}furan-2-carboxamide)

• Product Name: 5-bromo-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}furan-2-carboxamide
• CAS No: 919705-58-1
• MF: C₂₁H₁₇BrN₂O₂S
• MW: 441.340883016586
• CID: 6505682
• Update Time: 2025-11-02

5-bromo-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}furan-2-carboxamide
• 5-bromo-N-(2-((2-phenyl-1H-indol-3-yl)thio)ethyl)furan-2-carboxamide
• 2-Furancarboxamide, 5-bromo-N-[2-[(2-phenyl-1H-indol-3-yl)thio]ethyl]-

• Inchi： 1S/C21H17BrN2O2S/c22-18-11-10-17(26-18)21(25)23-12-13-27-20-15-8-4-5-9-16(15)24-19(20)14-6-2-1-3-7-14/h1-11,24H,12-13H2,(H,23,25)
• InChI Key： POQDGVARNNSWPS-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NCCSC1C2=C(NC=1C1=CC=CC=C1)C=CC=C2)=O

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 650.1±55.0 °C(Predicted)
• pka: 13.47±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles

Additional information on 5-bromo-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}furan-2-carboxamide

5-bromo-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}furan-2-carboxamide (CAS No. 919705-58-1): A Comprehensive Overview

The 5-bromo-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}furan-2-carboxamide (CAS No. 919705-58-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule, characterized by its unique structural features, combines a furan-2-carboxamide moiety with a 2-phenyl-1H-indole core, linked via a thioether bridge. Its intricate architecture makes it a promising candidate for various pharmaceutical applications, particularly in the development of novel therapeutic agents.

One of the most notable aspects of 5-bromo-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}furan-2-carboxamide is its potential role in targeting specific biological pathways. Researchers have explored its interactions with enzymes and receptors, particularly those involved in inflammatory and oncogenic processes. The presence of the bromo substituent enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the furan-2-carboxamide group contributes to its solubility and bioavailability, which are critical factors in drug design.

In recent years, the demand for CAS No. 919705-58-1 has surged, driven by its applications in high-throughput screening and combinatorial chemistry. The compound's ability to serve as a scaffold for the development of small-molecule inhibitors has made it a focal point in academic and industrial research. Its versatility is further highlighted by its use in the synthesis of heterocyclic compounds, which are essential in the creation of new drugs with improved efficacy and reduced side effects.

The synthesis of 5-bromo-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}furan-2-carboxamide involves multi-step organic reactions, including bromination, amidation, and thioether formation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, confirming its structural integrity and purity. These methods are crucial for ensuring the compound's suitability for further research and development.

From a commercial perspective, CAS No. 919705-58-1 is available through specialized chemical suppliers who cater to the pharmaceutical and biotechnology sectors. Its pricing and availability can vary depending on the scale of procurement and the level of purity required. Researchers and manufacturers often seek custom synthesis services to obtain tailored quantities of this compound, ensuring it meets their specific project requirements. The growing interest in targeted therapies and precision medicine has further amplified the demand for such specialized chemicals.

In the context of current trends, 5-bromo-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}furan-2-carboxamide aligns with the broader shift toward personalized medicine and AI-driven drug discovery. Computational tools and machine learning algorithms are increasingly being used to predict the biological activity and optimize the structure of similar compounds. This integration of technology and chemistry is revolutionizing the way new drugs are developed, reducing both time and costs associated with traditional methods.

Safety and regulatory compliance are paramount when working with CAS No. 919705-58-1. While the compound is not classified as hazardous under standard regulations, proper handling protocols must be followed to ensure the safety of laboratory personnel. Material Safety Data Sheets (MSDS) provide detailed guidelines on storage, handling, and disposal, emphasizing the importance of working in well-ventilated areas and using appropriate personal protective equipment (PPE).

Looking ahead, the future of 5-bromo-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}furan-2-carboxamide appears promising, with ongoing research exploring its potential in treating various diseases. Its unique chemical properties and adaptability make it a valuable asset in the ever-evolving landscape of pharmaceutical innovation. As the scientific community continues to uncover new applications for this compound, its role in advancing human health and well-being is likely to expand significantly.